Cas no 87849-22-7 (Benzoic acid, 3-(4-methylbenzoyl)-, methyl ester)

• Product Name: Benzoic acid, 3-(4-methylbenzoyl)-, methyl ester
• CAS No: 87849-22-7
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 651500
• PubChem ID: 13560333
• Update Time: 2025-04-19

Benzoic acid, 3-(4-methylbenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(4-methylbenzoyl)-, methyl ester
• methyl 3-(4-methylbenzoyl)benzoate
• 87849-22-7
• SCHEMBL10506033
• DTXSID60543862

• Inchi： 1S/C16H14O3/c1-11-6-8-12(9-7-11)15(17)13-4-3-5-14(10-13)16(18)19-2/h3-10H,1-2H3
• InChI Key： MRALJVAXZMPUKP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)OC)C=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 254.094294304g/mol
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones